Cas no 1286727-95-4 (N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide)

• Product Name: N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• CAS No: 1286727-95-4
• MF: C₁₆H₁₅N₅O₄S
• MW: 373.386401414871
• CID: 6205960
• PubChem ID: 52907989
• Update Time: 2025-08-01

N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide
• AKOS024533936
• VU0533652-1
• 1286727-95-4
• N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• F6154-0717
• N-[3-(6-oxopyridazin-1-yl)propyl]-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C16H15N5O4S/c22-13-5-1-7-18-21(13)8-3-6-17-14(23)11-10-25-16(19-11)20-15(24)12-4-2-9-26-12/h1-2,4-5,7,9-10H,3,6,8H2,(H,17,23)(H,19,20,24)
• InChI Key： JIMLRSSREAKIAI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1=NC(=CO1)C(NCCCN1C(C=CC=N1)=O)=O)=O

Computed Properties

• Exact Mass: 373.08447515g/mol
• Monoisotopic Mass: 373.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 145Ų

Additional information on N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide

N-3-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Propyl-2-(Thiophene-2-Amido)-1,3-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound N-3-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Propyl-2-(Thiophene-2-Amido)-1,3-Oxazole-4-Carboxamide (CAS No. 1286727-95-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, which include a dihydropyridazine core, a thiophene moiety, and an oxazole ring. These structural elements contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery. The 6-Oxo-dihydropyridazine moiety in this compound is known to exhibit potent antioxidant and anti-inflammatory properties. Additionally, the presence of the thiophene group enhances the molecule's ability to interact with biological targets, making it a promising candidate for various therapeutic applications. The oxazole ring further stabilizes the molecule's structure, contributing to its overall bioavailability and pharmacokinetic profile.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have developed innovative methods to synthesize this molecule, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of production but also pave the way for further structural modifications to enhance its bioactivity.

From a biological standpoint, this compound has shown remarkable potential in targeting key enzymes and receptors involved in chronic diseases such as cancer and neurodegenerative disorders. For instance, studies have demonstrated that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain pathways. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests its utility in developing novel therapeutics for cardiovascular diseases.

The integration of thiophene-amido and oxazole-carboxamide functionalities into this molecule has also been explored for its potential in peptide-based drug delivery systems. The amide bonds within the structure provide stability while allowing for selective interactions with cellular membranes. This dual functionality makes it an ideal candidate for designing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

Another critical area of research involving this compound is its role in photovoltaic materials. The conjugated system formed by the dihydropyridazine, thiophene, and oxazole groups exhibits excellent light-harvesting properties. Recent advancements in material science have demonstrated that this compound can be incorporated into organic solar cells to improve their efficiency and stability under varying environmental conditions.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing significant activity against cancer cell lines. This selectivity is attributed to its ability to specifically target cancer-associated pathways without affecting healthy tissues. However, further preclinical studies are required to fully assess its safety profile for clinical applications.

The development of this compound represents a significant milestone in the field of heterocyclic chemistry. Its unique combination of structural features and functional groups positions it as a versatile tool for addressing diverse challenges in drug discovery and materials science. As research continues to uncover new applications for N-3-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Propyl-2-(Thiophene-2-Amido)-1,3-Oxazole-4-Carboxamide, it is poised to play a pivotal role in advancing modern medicine and technology.